Cas no 2228773-32-6 (5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228773-32-6
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• CID: 5766885
• PubChem ID: 165664218
• Update Time: 2025-10-30

5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-fluorophenyl)-1,3-oxazolidin-2-one
• 2228773-32-6
• EN300-1905002
• 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H7BrFNO2/c10-6-3-1-2-5(8(6)11)7-4-12-9(13)14-7/h1-3,7H,4H2,(H,12,13)
• InChI Key： NSOLKEQOYDTVEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1CNC(=O)O1

Computed Properties

• Exact Mass: 258.96442g/mol
• Monoisotopic Mass: 258.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228773-32-6)

The compound 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228773-32-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazolidinone core and halogenated aromatic ring, make it a valuable intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, medicinal chemistry, and crop protection due to its modular synthetic accessibility and tunable properties.

In recent years, the demand for fluorinated and brominated compounds like 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one has surged, driven by their enhanced metabolic stability and binding affinity in target interactions. This aligns with the growing trend of halogenation strategies in small-molecule therapeutics, a topic frequently searched in AI-driven drug design platforms. The compound’s CAS No. 2228773-32-6 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening libraries.

From a synthetic perspective, the oxazolidin-2-one scaffold is renowned for its versatility. It serves as a precursor for chiral auxiliaries and enzyme inhibitors, addressing key challenges in asymmetric synthesis—a hot topic in organic chemistry forums. The incorporation of both bromo and fluoro substituents on the phenyl ring further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex biaryl architectures.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike heavier halogens, the fluorine atom in 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one contributes to improved biodegradability profiles, a factor increasingly prioritized in green chemistry initiatives. This aligns with search trends around sustainable synthetic methods and eco-friendly intermediates, making the compound a subject of interest for industrial-scale applications.

Analytical characterization of CAS No. 2228773-32-6 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for research use. These methods are frequently discussed in cheminformatics communities, where users seek data on structural elucidation and spectral interpretation.

In summary, 5-(3-Bromo-2-fluorophenyl)-1,3-oxazolidin-2-one represents a convergence of structural innovation and practical utility, addressing contemporary needs in life sciences and material development. Its dual functionality as a building block and pharmacophore ensures its continued relevance in cutting-edge research, resonating with queries on next-generation chemical entities and targeted molecular design.